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Compound of Interest

Compound Name:
(3-(4-Methylpiperazin-1-

yl)phenyl)methanol

Cat. No.: B568545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of the basic properties of the

chemical compound (3-(4-Methylpiperazin-1-yl)phenyl)methanol (CAS No. 123987-13-3).

While detailed experimental data on its biological activity are not extensively available in

current literature, this guide consolidates its known chemical and physical characteristics, a

detailed synthesis protocol, and contextual information regarding the potential significance of

the phenylpiperazine scaffold in medicinal chemistry. The information is presented to support

researchers and professionals in drug discovery and development.

Chemical and Physical Properties
(3-(4-Methylpiperazin-1-yl)phenyl)methanol is a solid organic compound.[1] Its core structure

consists of a benzyl alcohol moiety substituted at the meta-position with a 4-methylpiperazine

group. The presence of the basic piperazine ring and the hydroxyl group suggests potential for

hydrogen bonding and salt formation, which are important considerations in medicinal

chemistry.

Table 1: Physicochemical Properties of (3-(4-Methylpiperazin-1-yl)phenyl)methanol
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Property Value Source

CAS Number 123987-13-3 [2]

Molecular Formula C₁₂H₁₈N₂O [2]

Molecular Weight 206.289 g/mol [1]

Physical State Solid [1]

Appearance White crystalline powder [3]

Predicted pKa 14.59 ± 0.10 ChemicalBook

Mass Spectrometry [M+H]⁺ = 207 [4]

Note: Some physical properties such as melting point and boiling point have not been

consistently reported in publicly available experimental literature.

Synthesis and Purification
A detailed experimental protocol for the synthesis of (3-(4-Methylpiperazin-1-
yl)phenyl)methanol has been documented. The synthesis involves a palladium-catalyzed

Buchwald-Hartwig amination reaction.

Experimental Protocol: Synthesis
Reaction Scheme:

A solution of 3-bromobenzyl alcohol and N-methylpiperazine are reacted in the presence of a

palladium catalyst and a phosphine ligand to yield (3-(4-Methylpiperazin-1-
yl)phenyl)methanol.

Materials:

3-Bromobenzyl alcohol

N-Methylpiperazine

Lithium hexamethyldisilazide (LHMDS)
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RuPhos precatalyst

Dicyclohexyl(2',6'-diisopropoxy-[1,1'-biphenyl]-2-yl)phosphine (RuPhos)

Tetrahydrofuran (THF)

Dichloromethane (DCM)

Water

Silica gel

Procedure:[4]

To a solution of 3-bromobenzyl alcohol (570 mg, 3.05 mmol) in tetrahydrofuran (5 mL),

lithium hexamethyldisilazide (7.43 mL, 7.43 mmol) is added, and the mixture is stirred for 30

minutes at room temperature.

The RuPhos precatalyst (97 mg, 0.133 mmol), dicyclohexyl(2',6'-diisopropoxy-[1,1'-

biphenyl]-2-yl)phosphine (61.9 mg, 0.133 mmol), and N-methylpiperazine (0.441 mL, 3.98

mmol) are subsequently added to the reaction mixture.

The reaction system is degassed with a stream of nitrogen and then heated to 75°C for 1

hour.

Upon completion, the reaction mixture is diluted with dichloromethane and washed with

water.

The organic layer is concentrated under reduced pressure.

The crude product is purified by silica gel column chromatography using a gradient of 0-20%

methanol in dichloromethane as the eluent to afford the final product.

Yield: 506 mg (80%)[4]

Characterization:
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Mass Spectrometry (Electrospray Positive Ionization, ES+): Theoretical molecular weight of

C₁₂H₁₈N₂O is 206; the measured value is 207 [M+H]⁺.[4]

Biological Activity and Drug Development Context
As of the date of this document, there is no specific, publicly available research detailing the

biological activity, mechanism of action, or therapeutic targets of (3-(4-Methylpiperazin-1-
yl)phenyl)methanol. However, the phenylpiperazine moiety is a well-established

pharmacophore present in numerous biologically active compounds, including agents targeting

the central nervous system, and in antiviral, antibacterial, and anticancer research. The

structural motif of this compound makes it a candidate for screening in various biological

assays to explore its potential therapeutic applications.

Safety and Handling
(3-(4-Methylpiperazin-1-yl)phenyl)methanol is classified as harmful and an irritant.[1]

Hazard Statements:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Measures:[1]

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.
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P280: Wear protective gloves/protective clothing and eye/face protection.

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.

P302+P352: IF ON SKIN: Wash with plenty of water and soap.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis and purification of (3-(4-
Methylpiperazin-1-yl)phenyl)methanol.

3-Bromobenzyl Alcohol &
 N-Methylpiperazine
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Caption: Synthetic workflow for (3-(4-Methylpiperazin-1-yl)phenyl)methanol.

General Biological Screening Logic
Given the lack of specific biological data for this compound, the following diagram illustrates a

general logical workflow for the initial biological evaluation of a novel chemical entity like (3-(4-
Methylpiperazin-1-yl)phenyl)methanol, based on the known activities of the broader

phenylpiperazine class of compounds.
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Caption: Logical workflow for potential biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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